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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4'-
tert-Butylacetophenone. The information is curated for researchers, scientists, and

professionals in drug development who utilize this compound in their work. This document

presents quantitative data in a structured format, details relevant experimental protocols, and

provides a logical workflow for its synthesis.

Core Physical and Chemical Properties
4'-tert-Butylacetophenone is a para-substituted aromatic ketone. Its molecular structure,

featuring a bulky tert-butyl group, significantly influences its physical properties. At room

temperature, it typically presents as a clear, colorless to pale yellow liquid, though it can solidify

at lower ambient temperatures.[1][2]

Quantitative Data Summary
The following table summarizes the key physical properties of 4'-tert-Butylacetophenone,

compiled from various reputable sources.
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Property Value Units Conditions Citations

Molecular

Formula
C₁₂H₁₆O

Molecular Weight 176.25 g/mol [3]

Melting Point 17 - 18 °C (dimorphic) [3][4]

Boiling Point 107 - 108 °C at 5 mmHg [3][4]

Density 0.964 g/mL at 25 °C [3]

Refractive Index 1.5185 - 1.5225 at 20 °C

Flash Point 30 °C (closed cup) [3]

Solubility in

Water
Insoluble [5]

Solubility in

Organic Solvents

Soluble in

alcohol, ether,

chloroform, and

acetone. Slightly

soluble in ethyl

acetate and

methanol.

[6][7]

Vapor Pressure 0.019 mmHg
at 25 °C

(estimated)
[6]

logP (Octanol-

Water Partition

Coefficient)

3.521 (estimated) [7]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

4'-tert-Butylacetophenone. These are generalized protocols that can be adapted for this

specific compound.
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Determination of Melting Point
The melting point of 4'-tert-Butylacetophenone can be determined using a standard capillary

melting point apparatus.

Procedure:

Sample Preparation: A small amount of solid 4'-tert-Butylacetophenone is finely powdered.

A capillary tube is sealed at one end and the powdered sample is introduced and packed to

a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to approximately 10-15 °C below the expected melting

point of 17 °C.

Observation: The heating rate is then reduced to 1-2 °C per minute. The temperature at

which the first liquid appears is recorded as the beginning of the melting range, and the

temperature at which the last solid disappears is recorded as the end of the range. For a

pure sample of 4'-tert-Butylacetophenone, a sharp melting range of 1-2 °C is expected.

Determination of Boiling Point
The boiling point of 4'-tert-Butylacetophenone is determined at reduced pressure due to its

relatively high boiling point at atmospheric pressure.

Procedure:

Apparatus Setup: A small quantity of 4'-tert-Butylacetophenone is placed in a distillation

flask connected to a vacuum source and a manometer. A thermometer is positioned so that

the bulb is level with the side arm of the flask.

Heating: The flask is heated gently in a heating mantle.

Pressure Control: The pressure is reduced to the desired level (e.g., 5 mmHg) using the

vacuum pump.
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Observation: The temperature is recorded when the liquid boils and a steady stream of

condensate is observed. This temperature is the boiling point at the recorded pressure.

Determination of Density
The density of liquid 4'-tert-Butylacetophenone can be determined using a pycnometer or a

digital density meter at a controlled temperature.

Procedure (using a pycnometer):

Calibration: The empty pycnometer is weighed. It is then filled with deionized water of a

known temperature and weighed again to determine the volume of the pycnometer.

Measurement: The pycnometer is dried and filled with 4'-tert-Butylacetophenone at the

desired temperature (e.g., 25 °C).

Calculation: The pycnometer containing the sample is weighed. The density is calculated by

dividing the mass of the sample by the volume of the pycnometer.

Determination of Solubility
A qualitative determination of solubility in various solvents can be performed through simple

mixing experiments.

Procedure:

Sample Preparation: A small, measured amount of 4'-tert-Butylacetophenone (e.g., 10 mg)

is placed in a series of test tubes.

Solvent Addition: A measured volume of a solvent (e.g., 1 mL of water, ethanol, ether, etc.) is

added to each test tube.

Observation: The mixture is agitated, and the solubility is observed. The compound is

classified as soluble, partially soluble, or insoluble based on the visual presence of

undissolved material. For quantitative solubility, a saturated solution is prepared, and the

concentration of the dissolved compound is determined analytically (e.g., by UV-Vis

spectroscopy or HPLC).
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Experimental Workflow: Synthesis of 4'-tert-
Butylacetophenone
4'-tert-Butylacetophenone is commonly synthesized via the Friedel-Crafts acylation of tert-

butylbenzene with acetyl chloride, using a Lewis acid catalyst such as aluminum chloride.[8]

The following diagram illustrates the general workflow for this synthesis.
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Caption: Workflow for the synthesis of 4'-tert-Butylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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